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Compound of Interest

Compound Name: Tris(4-chlorophenyl)phosphine

Cat. No.: B071986 Get Quote

An In-depth Technical Guide to the Handling and Storage of Tris(4-chlorophenyl)phosphine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the proper handling and storage of

Tris(4-chlorophenyl)phosphine (CAS No. 1159-54-2). Adherence to these guidelines is

crucial for ensuring laboratory safety and maintaining the integrity of the compound.

Chemical and Physical Properties
Tris(4-chlorophenyl)phosphine is a light cream-colored powder solid.[1][2] Understanding its

physical and chemical properties is fundamental to its safe handling and storage.
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Property Value Source

Molecular Formula C18H12Cl3P [1]

Molecular Weight 365.63 g/mol [1]

Appearance Light cream powder solid [1][2]

Melting Point 96 - 103 °C (204.8 - 217.4 °F) [1][3]

Boiling Point No data available [1]

Solubility No information available [1]

Stability Stable under normal conditions [1]

Hazard Identification and Safety Precautions
Tris(4-chlorophenyl)phosphine is classified as a hazardous chemical.[1] The primary

hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[2][4][5][6]

GHS Hazard Statements:

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Signal Word: Warning[1][4]

Personal Protective Equipment (PPE)
To minimize exposure risks, appropriate personal protective equipment must be worn when

handling this compound.
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PPE Specification Source

Eye/Face Protection
Chemical safety goggles or

eyeglasses
[1]

Skin Protection
Protective gloves and clothing

to prevent skin exposure
[1]

Respiratory Protection

A dust mask (type N95 or

equivalent) is recommended.

[4][6] Under normal use with

adequate ventilation, it may

not be required.[1]

Handling Procedures
Proper handling techniques are essential to prevent accidental exposure and contamination.

Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood.[7]

General Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust or

mists.[1] Wash hands and any exposed skin thoroughly after handling.[1][8]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[9][10]

Spill Procedures: In case of a spill, sweep up the solid material and place it into a suitable

container for disposal.[1] Avoid generating dust.[7] Ensure adequate ventilation.[7]

Storage Conditions
Correct storage is vital for maintaining the chemical's stability and preventing hazardous

reactions.
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Storage Condition Recommendation Source

Temperature

Store in a cool, dry place.[1]

Some sources recommend

room temperature, while others

suggest a cool and dark place

below 15°C.[3][10]

Container
Keep the container tightly

closed.[1][8]

Atmosphere

Storage under an inert

atmosphere is recommended.

[3]

Incompatible Materials
Avoid strong oxidizing agents.

[1]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures should be taken.
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Exposure Route First-Aid Protocol Source

Inhalation

Remove the victim to fresh air

and keep them at rest in a

comfortable breathing position.

[1][8] Seek medical attention if

you feel unwell.[1]

Skin Contact

Wash the affected area with

plenty of soap and water.[1][8]

Remove contaminated clothing

and wash it before reuse.[1] If

skin irritation occurs, seek

medical advice.[1]

Eye Contact

Rinse cautiously with water for

several minutes.[1][8] Remove

contact lenses if present and

easy to do, and continue

rinsing.[1][8] If eye irritation

persists, get medical advice.[1]

Ingestion

Do NOT induce vomiting.[8]

Drink plenty of water.[1] Seek

immediate medical attention.

[1]

Disposal Considerations
Dispose of Tris(4-chlorophenyl)phosphine and its container in accordance with local,

regional, and national regulations. The material should be disposed of at an approved waste

disposal plant.[1][8]

Experimental Protocols and Workflows
While specific experimental protocols will vary based on the research application (e.g., as a

ligand in cross-coupling reactions), the fundamental handling and storage procedures outlined

in this guide should be integrated into all experimental workflows.
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Logical Workflow for Safe Handling and Storage

Start: Obtain Tris(4-chlorophenyl)phosphine

Assess Hazards
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Don Appropriate PPE
- Safety Goggles

- Gloves
- Lab Coat

- Dust Mask (if needed)

Prepare Work Area
- Well-ventilated

- Chemical Fume Hood

Handling
- Avoid dust generation

- Avoid contact
- Weigh and transfer carefully

Storage
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from oxidizing agents

Store unused material

Post-Experiment Cleanup
- Decontaminate surfaces
- Wash hands thoroughly

After use

Waste Disposal
- Collect in labeled container

- Dispose via approved waste facility

End

Click to download full resolution via product page
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Caption: Workflow for the safe handling and storage of Tris(4-chlorophenyl)phosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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